Cas no 138164-12-2 (2-Cyclohexen-1-one,2-[1-(ethoxyimino)propyl]-3-hydroxy-5-[2,4,6-trimethyl-3-(1-oxobutyl)phenyl]-)

• Product Name: 2-Cyclohexen-1-one,2-[1-(ethoxyimino)propyl]-3-hydroxy-5-[2,4,6-trimethyl-3-(1-oxobutyl)phenyl]-
• CAS No: 138164-12-2
• MF: C₂₄H₃₃NO₄
• MW: 399.523127317429
• CID: 203558
• Update Time: 2025-08-04

2-Cyclohexen-1-one,2-[1-(ethoxyimino)propyl]-3-hydroxy-5-[2,4,6-trimethyl-3-(1-oxobutyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2-[1-(ethoxyimino)propyl]-3-hydroxy-5-[2,4,6-trimethyl-3-(1-oxobutyl)phenyl]-
• 2-Cyclohexen-1-one,2-[1-(ethoxyimino)propyl]-3-hydroxy-5-[2,4,6-trimethyl-3-(1-oxobutyl)phenyl...
• 5-(3-butanoyl-2,4,6-trimethylphenyl)-2-[1-(ethoxyamino)propylidene]cyclohexane-1,3-dione
• BUTROXYDIM
• (5RS)-5-(3-butyryl-2,4,6-trimethylphenyl)-2-[(EZ)-1-(ethoxyimino)propyl]-3-hydroxycyclohex-2-en-1-one
• (5Ξ)-5-(3-butanoyl-2,4,6-trimethylphenyl)-2-[(1Ξ)-N-ethoxypropanimidoyl]-3-hydroxycyclohex-2-en-1-one
• 2-[1-(ethoxyimino)propyl]-3-hydroxy-5-[2,4,6-trimethyl-3-(1-oxobutyl)phenyl]-2-cyclohexen-1-one
• Fenoxydim

• Inchi： 1S/C24H33NO4/c1-7-10-19(26)23-15(5)11-14(4)22(16(23)6)17-12-20(27)24(21(28)13-17)18(8-2)25-29-9-3/h11,17,27H,7-10,12-13H2,1-6H3/b25-18+
• InChI Key： ZOGDSYNXUXQGHF-XIEYBQDHSA-N
• SMILES： OC1=C(/C(/CC)=N/OCC)C(CC(C1)C1C(C)=CC(C)=C(C(CCC)=O)C=1C)=O

Computed Properties

• Exact Mass: 399.24100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 8

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 80.8 ºC
• Solubility: Insuluble (4.4E-3 g/L) (25 ºC),
• PSA: 75.96000
• LogP: 5.65570

2-Cyclohexen-1-one,2-[1-(ethoxyimino)propyl]-3-hydroxy-5-[2,4,6-trimethyl-3-(1-oxobutyl)phenyl]- Security Information

• Hazard Category Code： 22-38-62-63-50/53
• Safety Instruction： 22-36/37-60-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Cyclohexen-1-one,2-[1-(ethoxyimino)propyl]-3-hydroxy-5-[2,4,6-trimethyl-3-(1-oxobutyl)phenyl]-

Compound CAS No. 138164-12-2: 2-Cyclohexen-1-one, 2-[1-(ethoxyimino)propyl]-3-hydroxy-5-[2,4,6-trimethyl-3-(1-oxobutyl)phenyl]

The compound with CAS No. 138164-12-2, commonly referred to as 2-Cyclohexen-1-one, 2-[1-(ethoxyimino)propyl]-3-hydroxy-5-[2,4,6-trimethyl-3-(1-oxobutyl)phenyl], is a complex organic molecule with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a cyclohexenone ring system and a substituted phenyl group. The presence of functional groups such as the ethoxyimino moiety and hydroxyl group contributes to its reactivity and versatility in various chemical reactions.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. The ethoxyimino group within the molecule has been shown to play a critical role in enhancing the stability and bioavailability of derivatives. Furthermore, the cyclohexenone ring system has been identified as a key structural element in facilitating interactions with cellular receptors, making it a valuable component in drug design.

In addition to its pharmaceutical applications, this compound has also found utility in the field of materials science. Its ability to undergo polymerization under specific conditions has led to its use in the development of high-performance polymers for applications in electronics and advanced composites. The trimethylphenyl group within the molecule contributes to its thermal stability and mechanical strength, making it an attractive candidate for industrial applications.

Recent advancements in synthetic methodologies have further expanded the potential of this compound. Chemists have developed efficient routes for its synthesis, leveraging modern catalytic techniques and green chemistry principles. These methods not only improve yield but also reduce environmental impact, aligning with current trends toward sustainable chemical production.

The hydroxyl group present in the molecule has been a focal point for functionalization studies. Researchers have demonstrated that this group can be readily modified to introduce additional functionalities, enabling the creation of derivatives with tailored properties. For instance, substitution reactions involving the hydroxyl group have yielded compounds with enhanced solubility and selectivity for specific biological targets.

Moreover, computational studies have provided deeper insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the ethoxyimino group significantly influences the molecule's electronic structure, enhancing its ability to participate in redox reactions. This understanding has paved the way for its application in electrochemical systems and energy storage devices.

In conclusion, CAS No. 138164-12-2 represents a versatile and multifaceted compound with significant potential across various fields. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, materials science, and beyond. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing modern chemistry is likely to grow even further.